5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide

• IUPAC Name: 5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide
• InChI: InChI=1S/C15H12ClN3O4/c1-17-15(21)12-8-10(16)5-6-13(12)18-14(20)9-3-2-4-11(7-9)19(22)23/h2-8H,1H3,(H,17,21)(H,18,20)
• InChI Key: WIMPEFSORCIBBR-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)Cl)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H12ClN3O4
• Molecular Weight: 333.72 g/mol

Description

5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide (CNB-001) is a novel small molecule that has shown potential as a neuroprotective agent in preclinical studies. CNB-001 has been shown to have antioxidant and anti-inflammatory properties, and has been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide is not fully understood, but it is thought to involve the activation of the Nrf2/ARE pathway, which regulates the expression of antioxidant and anti-inflammatory genes. 5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide has been shown to have several biochemical and physiological effects in preclinical studies. These include reducing oxidative stress and inflammation, increasing levels of antioxidants, and improving mitochondrial function. 5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide has also been shown to increase levels of acetylcholine in the brain, which is important for cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of 5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide is that it has been extensively studied in preclinical models of neurodegenerative diseases, and has shown promising results. However, one limitation is that the exact mechanism of action is not fully understood, and further research is needed to fully elucidate its effects.

Future Directions

There are several future directions for research on 5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide. One area of interest is investigating its potential use in other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Another area of interest is investigating its potential use in combination with other drugs, such as cholinesterase inhibitors, for the treatment of Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of 5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide, and to identify any potential side effects.

Synthesis Methods

The synthesis of 5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide involves several steps, including the reaction of 5-chloro-2-aminobenzamide with 3-nitrobenzoyl chloride, followed by methylation of the resulting intermediate with dimethyl sulfate. The final product is then purified using column chromatography.

Scientific Research Applications

5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide has been extensively studied in preclinical models of neurodegenerative diseases. In vitro studies have shown that 5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide can protect neuronal cells from oxidative stress and inflammation-induced cell death. In vivo studies in animal models of Alzheimer's disease and Parkinson's disease have shown that 5-chloro-N-methyl-2-[(3-nitrobenzoyl)amino]benzamide can improve cognitive function and motor deficits, respectively.